Cas no 1935424-98-8 (2-oxabicyclo[2.1.1]hexan-1-ylmethanamine)

• Product Name: 2-oxabicyclo[2.1.1]hexan-1-ylmethanamine
• CAS No: 1935424-98-8
• MF: C₆H₁₁NO
• MW: 113.157641649246
• MDL: MFCD30497460
• CID: 4630396
• PubChem ID: 124252528
• Update Time: 2025-05-25

2-oxabicyclo[2.1.1]hexan-1-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-oxabicyclo[2.1.1]hexan-1-ylmethanamine
• [(1s,4s)-2-oxabicyclo[2.1.1]hexan-1-yl]methanamine
• (2-Oxabicyclo[2.1.1]hexan-1-yl)methanamine
• EN300-254079
• 1935424-98-8
• 1-{2-oxabicyclo[2.1.1]hexan-1-yl}methanamine
• SY209452
• EN300-26667127
• 2-Oxabicyclo[2.1.1]hexane-1-methanamine
• {2-oxabicyclo[2.1.1]hexan-1-yl}methanamine
• AT31567
• MFCD30497460
• BS-52776

• MDL： MFCD30497460
• Inchi： 1S/C6H11NO/c7-4-6-1-5(2-6)3-8-6/h5H,1-4,7H2
• InChI Key： PNBUAUKWRXPJFK-UHFFFAOYSA-N
• SMILES： O1CC2CC1(CN)C2

Computed Properties

• Exact Mass: 113.084063974g/mol
• Monoisotopic Mass: 113.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 170.8±13.0 °C at 760 mmHg
• Flash Point: 63.3±13.1 °C
• Vapor Pressure: 1.4±0.3 mmHg at 25°C

2-oxabicyclo[2.1.1]hexan-1-ylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans

Additional information on 2-oxabicyclo[2.1.1]hexan-1-ylmethanamine

Exploring the Unique Properties and Applications of 2-oxabicyclo[2.1.1]hexan-1-ylmethanamine (CAS No. 1935424-98-8)

In the ever-evolving field of organic chemistry, 2-oxabicyclo[2.1.1]hexan-1-ylmethanamine (CAS No. 1935424-98-8) has emerged as a compound of significant interest due to its distinctive structural features and potential applications. This bicyclic amine, characterized by its oxabicyclo framework, offers a unique combination of reactivity and stability, making it a valuable building block in pharmaceutical research, material science, and agrochemical development. Researchers and industry professionals are increasingly exploring its utility in drug discovery, catalysis, and polymer chemistry, driven by its versatile functional groups and stereochemical properties.

The molecular structure of 2-oxabicyclo[2.1.1]hexan-1-ylmethanamine features a strained bicyclic ring system with an oxygen bridge, which contributes to its high reactivity in ring-opening reactions and cycloadditions. This property aligns with current trends in green chemistry, where efficient and selective transformations are prioritized. Recent studies highlight its potential as a precursor for bioactive molecules, particularly in the design of neurological therapeutics and antiviral agents, addressing global health challenges such as neurodegenerative diseases and emerging viral infections.

From an industrial perspective, the demand for specialty chemicals like 2-oxabicyclo[2.1.1]hexan-1-ylmethanamine is growing, fueled by advancements in high-throughput screening and computational chemistry. Its compatibility with click chemistry protocols and metal-catalyzed reactions further enhances its appeal for modular synthesis. Notably, the compound’s low toxicity profile and biodegradability resonate with the increasing focus on sustainable chemical processes, a topic frequently searched by professionals in the field.

In the context of material science, this amine’s rigid backbone has been exploited to develop high-performance polymers with enhanced thermal stability and mechanical strength. Innovations in 3D printing materials and self-healing coatings have particularly benefited from such bicyclic structures. Additionally, its role in supramolecular chemistry—enabling the construction of molecular cages and host-guest systems—has garnered attention in academic and industrial research alike.

As the scientific community continues to explore 1935424-98-8, questions around its scalable synthesis, derivatization pathways, and structure-activity relationships remain central to discussions. Online searches often reflect these interests, with queries like “synthetic routes for 2-oxabicyclo[2.1.1]hexan-1-ylmethanamine” or “applications of strained bicyclic amines” trending in databases. By addressing these topics, this article aims to bridge the gap between fundamental research and practical applications, offering insights into why this compound stands out in modern chemistry.

Looking ahead, the integration of 2-oxabicyclo[2.1.1]hexan-1-ylmethanamine into AI-driven drug design platforms and automated synthesis workflows could unlock further possibilities. Its compatibility with machine learning algorithms for molecular property prediction exemplifies the synergy between traditional chemistry and cutting-edge technology. For researchers seeking novel scaffolds or functional group tolerance data, this compound represents a promising candidate, as evidenced by its rising prominence in patent literature and peer-reviewed journals.